Cas no 2229528-62-3 (O-{1-(2-chloropyridin-3-yl)cyclopropylmethyl}hydroxylamine)

• Product Name: O-{1-(2-chloropyridin-3-yl)cyclopropylmethyl}hydroxylamine
• CAS No: 2229528-62-3
• MF: C₉H₁₁ClN₂O
• MW: 198.649441003799
• CID: 5818178
• PubChem ID: 165801772
• Update Time: 2025-10-24

O-{1-(2-chloropyridin-3-yl)cyclopropylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{1-(2-chloropyridin-3-yl)cyclopropylmethyl}hydroxylamine
• 2229528-62-3
• O-{[1-(2-chloropyridin-3-yl)cyclopropyl]methyl}hydroxylamine
• EN300-1977144

• Inchi： 1S/C9H11ClN2O/c10-8-7(2-1-5-12-8)9(3-4-9)6-13-11/h1-2,5H,3-4,6,11H2
• InChI Key： QZNAXJMCPNRYLS-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C1(CON)CC1

Computed Properties

• Exact Mass: 198.0559907g/mol
• Monoisotopic Mass: 198.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 48.1Ų

Additional information on O-{1-(2-chloropyridin-3-yl)cyclopropylmethyl}hydroxylamine

O-{1-(2-chloropyridin-3-yl)cyclopropylmethyl}hydroxylamine: A Comprehensive Overview

O-{1-(2-chloropyridin-3-yl)cyclopropylmethyl}hydroxylamine, identified by the CAS registry number 2229528-62-3, is a compound of significant interest in contemporary chemical research. This compound, with its unique structure, has garnered attention for its potential applications in various fields, including pharmaceuticals and agrochemicals. The molecule's structure comprises a hydroxylamine group attached to a cyclopropylmethyl moiety, which is further substituted with a 2-chloropyridin-3-yl group. This combination of functional groups and heterocyclic structures provides the compound with distinct chemical properties and reactivity.

The synthesis of O-{1-(2-chloropyridin-3-yl)cyclopropylmethyl}hydroxylamine involves a multi-step process that typically begins with the preparation of the cyclopropylmethyl intermediate. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of the production process. Researchers have also explored alternative routes, such as using transition metal catalysts, to enhance yield and purity. These developments underscore the compound's importance in both academic and industrial settings.

The structural features of this compound play a pivotal role in its biological activity. The hydroxylamine group is known for its ability to participate in various biochemical reactions, making it a valuable component in drug design. The presence of the chloropyridine ring introduces additional electronic effects, which can modulate the compound's interactions with biological targets. Recent studies have demonstrated that this compound exhibits promising activity against certain enzymes and receptors, highlighting its potential as a lead molecule in drug discovery.

In terms of applications, O-{1-(2-chloropyridin-3-yl)cyclopropylmethyl}hydroxylamine has shown promise in the development of novel agrochemicals. Its ability to inhibit specific pest-related enzymes makes it a candidate for next-generation pesticides. Moreover, the compound's stability under various environmental conditions ensures its suitability for agricultural use without compromising efficacy.

From an environmental standpoint, researchers have conducted extensive studies on the biodegradation and toxicity profiles of this compound. These studies aim to ensure that its use does not pose significant risks to ecosystems or human health. The results indicate that under controlled conditions, the compound undergoes efficient biodegradation, minimizing its long-term impact on the environment.

The integration of computational chemistry tools has significantly advanced our understanding of this compound's properties. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns, enabling more accurate predictions of its behavior in different chemical environments. Additionally, molecular docking studies have revealed potential binding modes with target proteins, further guiding its application in drug design.

In conclusion, O-{1-(2-chloropyridin-3-yl)cyclopropylmethyl}hydroxylamine (CAS No: 2229528-62-3) stands as a testament to the ongoing advancements in chemical synthesis and application development. Its unique structure and versatile functional groups position it as a valuable asset in both research and industrial settings. As research continues to uncover new facets of its properties and applications, this compound is poised to make significant contributions to various scientific domains.